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Compound of Interest

Compound Name:
(+)-2,2'-Isopropylidenebis[(4R)-4-

phenyl-2-oxazoline]

Cat. No.: B119455 Get Quote

An In-depth Technical Guide on the Physical Properties of (+)-Ph-BOX Ligand

This guide provides a detailed overview of the physical properties of the (+)-Ph-BOX ligand,

specifically its melting point and solubility. It is intended for researchers, scientists, and

professionals in the field of drug development and asymmetric catalysis. This document

includes available data on related compounds, outlines experimental protocols for determining

these properties, and presents a relevant catalytic application with a corresponding workflow

diagram.

Physical Properties of Ph-BOX Ligands
The (+)-Ph-BOX ligand, systematically named (4S,4'S)-2,2'-(1,2-phenylene)bis(4-phenyl-4,5-

dihydrooxazole), is a chiral ligand widely used in asymmetric catalysis. While specific data for

the melting point and solubility of the parent (+)-Ph-BOX ligand are not readily available in

public literature, data for closely related analogues provide valuable insights into its expected

physical characteristics.

Data Presentation: Melting Points of Ph-BOX Analogues
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Compound Name Structure of Bridge Chirality Melting Point (°C)

(-)-2,2'-

Isopropylidenebis[(4S)

-4-phenyl-2-oxazoline]

Isopropylidene (S,S) 37-41

(+)-2,2'-

Isopropylidenebis[(4R)

-4-phenyl-2-oxazoline]

Isopropylidene (R,R) 56-58

2,2'-(1,4-

Phenylene)bis(2-

oxazoline)

1,4-Phenylene Achiral 238-240[1]

Note: The melting points of chiral compounds can be influenced by their enantiomeric purity.

Experimental Protocols
Determination of Melting Point
A standard method for determining the melting point of a crystalline solid like the (+)-Ph-BOX

ligand involves using a capillary melting point apparatus.

Methodology:

Sample Preparation: A small amount of the crystalline (+)-Ph-BOX ligand is finely ground and

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which is

equipped with a heating block and a thermometer or a digital temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium.

Observation: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the entire solid has turned into a clear liquid (completion of melting) are

recorded. This range represents the melting point of the substance. A narrow melting range

(e.g., 0.5-1 °C) is indicative of a pure compound.
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Determination of Solubility
The solubility of the (+)-Ph-BOX ligand in various organic solvents can be determined

qualitatively and quantitatively.

Qualitative Solubility Determination:

Solvent Selection: A range of common organic solvents used in catalysis, such as

dichloromethane (CH₂Cl₂), tetrahydrofuran (THF), toluene, and ethanol, are selected.

Procedure: To a small, known amount of the (+)-Ph-BOX ligand (e.g., 10 mg) in a vial, the

selected solvent is added dropwise with agitation at a constant temperature (e.g., room

temperature). The visual observation of whether the solid dissolves completely determines

its solubility. Observations can be categorized as "soluble," "sparingly soluble," or "insoluble."

Quantitative Solubility Determination (Gravimetric Method):

Saturated Solution Preparation: A supersaturated solution of the (+)-Ph-BOX ligand is

prepared in a specific solvent at a controlled temperature by adding an excess amount of the

ligand to the solvent and stirring for an extended period (e.g., 24 hours) to ensure

equilibrium.

Filtration: The saturated solution is filtered to remove any undissolved solid.

Solvent Evaporation: A known volume of the clear, saturated filtrate is transferred to a pre-

weighed container, and the solvent is carefully evaporated under reduced pressure.

Mass Determination: The container with the dried residue is weighed, and the mass of the

dissolved ligand is determined.

Calculation: The solubility is calculated in terms of grams per 100 mL of solvent or moles per

liter (mol/L).

Application in Asymmetric Catalysis: Diels-Alder
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The (+)-Ph-BOX ligand, in complex with a metal such as copper(II), is an effective catalyst for

enantioselective Diels-Alder reactions. A representative example is the reaction between N-

acryloyl-2-oxazolidinone and cyclopentadiene.

Experimental Protocol: Asymmetric Diels-Alder Reaction
Catalyst Preparation:

In a flame-dried flask under an inert atmosphere (e.g., argon), the (+)-Ph-BOX ligand (0.11

mmol) is dissolved in anhydrous dichloromethane (10 mL).

In a separate flame-dried flask, copper(II) triflate (Cu(OTf)₂) (0.10 mmol) is dissolved in

anhydrous dichloromethane (10 mL).

The ligand solution is transferred to the Cu(OTf)₂ solution via cannula.

The resulting solution is stirred at room temperature for 1-2 hours to form the Cu(II)-(+)-Ph-

BOX catalyst complex.

Diels-Alder Reaction:

In a flame-dried reaction vessel, N-acryloyl-2-oxazolidinone (1.0 mmol) is dissolved in

anhydrous dichloromethane (5 mL) and cooled to -78 °C.

The prepared catalyst solution (10 mol%) is added dropwise to the dienophile solution.

Freshly distilled cyclopentadiene (3.0 mmol) is then added dropwise.

The reaction mixture is stirred at -78 °C and monitored by thin-layer chromatography (TLC).

Upon completion, the reaction is quenched with a saturated aqueous solution of sodium

bicarbonate.

The product is extracted with dichloromethane, and the combined organic layers are dried

and concentrated. The enantiomeric excess of the product is determined by chiral high-

performance liquid chromatography (HPLC).

Visualization of the Catalytic Cycle
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The following diagram illustrates the proposed catalytic cycle for the copper(II)-(+)-Ph-BOX

catalyzed asymmetric Diels-Alder reaction.

Cu(II)-(+)-Ph-BOX
(Active Catalyst)

Catalyst-Dienophile
Complex

 + Dienophile
(N-Acryloyl-2-oxazolidinone)

[4+2] Cycloaddition
Transition State

 + Diene
(Cyclopentadiene)

Catalyst-Product
Complex

 - Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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